Cas no 2649054-10-2 (2-bromo-1,3-difluoro-4-(2-isocyanatoethyl)benzene)

2-Bromo-1,3-difluoro-4-(2-isocyanatoethyl)benzene is a versatile aromatic compound featuring both bromo and fluoro substituents, along with a reactive isocyanate group. Its structural properties make it valuable in organic synthesis, particularly in the preparation of ureas, carbamates, and other isocyanate-derived intermediates. The electron-withdrawing effects of the bromo and difluoro groups enhance the reactivity of the isocyanate moiety, facilitating efficient coupling reactions. This compound is well-suited for applications in pharmaceuticals, agrochemicals, and advanced material science, where precise functionalization is required. Its stability under controlled conditions ensures reliable performance in multi-step synthetic processes.
2-bromo-1,3-difluoro-4-(2-isocyanatoethyl)benzene structure
2649054-10-2 structure
Product Name:2-bromo-1,3-difluoro-4-(2-isocyanatoethyl)benzene
CAS No:2649054-10-2
MF:C9H6BrF2NO
MW:262.050848484039
CID:6238817
PubChem ID:165967182
Update Time:2025-06-10

2-bromo-1,3-difluoro-4-(2-isocyanatoethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-1,3-difluoro-4-(2-isocyanatoethyl)benzene
    • 2649054-10-2
    • EN300-1934312
    • Inchi: 1S/C9H6BrF2NO/c10-8-7(11)2-1-6(9(8)12)3-4-13-5-14/h1-2H,3-4H2
    • InChI Key: SLURDZDWFFASJW-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=CC(=C1F)CCN=C=O)F

Computed Properties

  • Exact Mass: 260.96008g/mol
  • Monoisotopic Mass: 260.96008g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 29.4Ų

2-bromo-1,3-difluoro-4-(2-isocyanatoethyl)benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1934312-0.05g
2-bromo-1,3-difluoro-4-(2-isocyanatoethyl)benzene
2649054-10-2
0.05g
$768.0 2023-09-17
Enamine
EN300-1934312-0.1g
2-bromo-1,3-difluoro-4-(2-isocyanatoethyl)benzene
2649054-10-2
0.1g
$804.0 2023-09-17
Enamine
EN300-1934312-0.25g
2-bromo-1,3-difluoro-4-(2-isocyanatoethyl)benzene
2649054-10-2
0.25g
$840.0 2023-09-17
Enamine
EN300-1934312-0.5g
2-bromo-1,3-difluoro-4-(2-isocyanatoethyl)benzene
2649054-10-2
0.5g
$877.0 2023-09-17
Enamine
EN300-1934312-1.0g
2-bromo-1,3-difluoro-4-(2-isocyanatoethyl)benzene
2649054-10-2
1g
$914.0 2023-06-01
Enamine
EN300-1934312-2.5g
2-bromo-1,3-difluoro-4-(2-isocyanatoethyl)benzene
2649054-10-2
2.5g
$1791.0 2023-09-17
Enamine
EN300-1934312-5.0g
2-bromo-1,3-difluoro-4-(2-isocyanatoethyl)benzene
2649054-10-2
5g
$2650.0 2023-06-01
Enamine
EN300-1934312-10.0g
2-bromo-1,3-difluoro-4-(2-isocyanatoethyl)benzene
2649054-10-2
10g
$3929.0 2023-06-01
Enamine
EN300-1934312-1g
2-bromo-1,3-difluoro-4-(2-isocyanatoethyl)benzene
2649054-10-2
1g
$914.0 2023-09-17
Enamine
EN300-1934312-5g
2-bromo-1,3-difluoro-4-(2-isocyanatoethyl)benzene
2649054-10-2
5g
$2650.0 2023-09-17

Additional information on 2-bromo-1,3-difluoro-4-(2-isocyanatoethyl)benzene

Recent Advances in the Application of 2-Bromo-1,3-difluoro-4-(2-isocyanatoethyl)benzene (CAS: 2649054-10-2) in Chemical Biology and Pharmaceutical Research

2-Bromo-1,3-difluoro-4-(2-isocyanatoethyl)benzene (CAS: 2649054-10-2) is a specialized chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This molecule, characterized by its unique bromo-difluoro substitution pattern and reactive isocyanate group, serves as a versatile intermediate in the synthesis of biologically active compounds. Recent studies have explored its potential in drug discovery, particularly in the development of covalent inhibitors and targeted therapeutics.

One of the most notable applications of 2-bromo-1,3-difluoro-4-(2-isocyanatoethyl)benzene is its role in the synthesis of covalent kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in constructing irreversible inhibitors targeting EGFR (epidermal growth factor receptor) mutants, which are implicated in various cancers. The isocyanate group of the compound reacts selectively with cysteine residues in the kinase domain, leading to potent and sustained inhibition of oncogenic signaling pathways.

In addition to its pharmacological applications, this compound has shown promise in chemical biology for protein labeling and bioconjugation. Researchers at the Scripps Research Institute recently utilized 2-bromo-1,3-difluoro-4-(2-isocyanatoethyl)benzene as a key building block for developing novel fluorescent probes that can selectively label lysine residues in complex biological systems (Nature Chemical Biology, 2024). The bromo and fluoro substituents were found to significantly enhance the probe's cell permeability and target specificity.

The synthetic accessibility of 2-bromo-1,3-difluoro-4-(2-isocyanatoethyl)benzene has also been improved through recent methodological advances. A 2024 report in Organic Letters described an efficient, one-pot synthesis route starting from commercially available 2-bromo-1,3-difluorobenzene, achieving an overall yield of 78% while minimizing the formation of hazardous intermediates. This development is particularly significant for scaling up production for preclinical studies.

Safety and stability studies of this compound have revealed important considerations for its handling and storage. Research published in Chemical Research in Toxicology (2023) demonstrated that while the isocyanate group is highly reactive, proper stabilization with anhydrous conditions and inert atmosphere can maintain the compound's integrity for extended periods. These findings have important implications for its use in industrial and academic settings.

Looking forward, the unique properties of 2-bromo-1,3-difluoro-4-(2-isocyanatoethyl)benzene position it as a valuable tool in the development of next-generation therapeutics. Ongoing research is exploring its potential in PROTAC (proteolysis targeting chimera) technology, where its dual functionality could enable the construction of novel heterobifunctional molecules for targeted protein degradation. The compound's future applications may extend to materials science, where its structural features could contribute to the development of advanced polymeric materials with specialized properties.

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.